Cas no 1804062-58-5 (2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole)

2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole structure
1804062-58-5 structure
Product Name:2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole
CAS No:1804062-58-5
MF:C9H7BrF2N2O
MW:277.065488100052
CID:4816262
Update Time:2025-07-23

2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole
    • Inchi: 1S/C9H7BrF2N2O/c10-3-6-13-5-2-1-4(9(11)12)8(15)7(5)14-6/h1-2,9,15H,3H2,(H,13,14)
    • InChI Key: QKBJWSAQQQJTJY-UHFFFAOYSA-N
    • SMILES: BrCC1=NC2C(=C(C(F)F)C=CC=2N1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 232
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.9

2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061007112-250mg
2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole
1804062-58-5 98%
250mg
$857.59 2022-04-02
Alichem
A061007112-500mg
2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole
1804062-58-5 98%
500mg
$1,295.37 2022-04-02
Alichem
A061007112-1g
2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole
1804062-58-5 98%
1g
$2,084.21 2022-04-02

Additional information on 2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole

Comprehensive Overview of 2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole (CAS No. 1804062-58-5)

The compound 2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole (CAS No. 1804062-58-5) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromomethyl group and a difluoromethyl substituent, this molecule serves as a versatile intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic scaffolds in medicinal chemistry.

In recent years, the search for fluorinated benzimidazoles has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole makes it a valuable building block for designing enzyme inhibitors and receptor modulators. This aligns with the growing trend in precision medicine, where researchers seek compounds with tailored pharmacokinetic properties. The hydroxy functionality further expands its utility, enabling facile derivatization for structure-activity relationship (SAR) studies.

The synthetic routes to 2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole often involve multi-step protocols, including halogenation and fluorination reactions. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in process chemistry optimization. Industry professionals frequently search for scalable synthesis techniques, as cost-effective production is critical for commercialization. Additionally, the compound's CAS No. 1804062-58-5 is a key identifier in regulatory submissions and material databases.

From an environmental perspective, the incorporation of fluorine atoms in 2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole raises questions about its ecological impact. Sustainable chemistry initiatives emphasize the need for green synthetic methods, prompting researchers to explore catalytic approaches and biodegradable alternatives. This resonates with the broader push for eco-friendly pharmaceuticals, a topic frequently queried in search engines by environmentally conscious stakeholders.

Analytical characterization of 2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, a recurring concern for manufacturers and end-users alike. The compound's stability under various storage conditions is another area of interest, as degradation products could affect its efficacy in downstream applications.

In summary, 2-Bromomethyl-5-difluoromethyl-4-hydroxy-1H-benzimidazole (CAS No. 1804062-58-5) represents a critical tool in modern chemical research. Its structural complexity and functional diversity make it indispensable for developing next-generation therapeutics and agrochemicals. As the scientific community continues to explore its potential, this compound will likely remain at the forefront of molecular innovation discussions.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd